1,4-Cyclooctanedione

• CAS No.: 55794-45-1
• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol
• IUPAC Name: cyclooctane-1,4-dione
• InChI: InChI=1S/C8H12O2/c9-7-3-1-2-4-8(10)6-5-7/h1-6H2
• InChI Key: LZTHLBQVLFQNKK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)CCC(=O)C1

Description

1,4-Cyclooctanedione is a useful research compound. Its molecular formula is C8H12O2 and its molecular weight is 140.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 7.5 ml of acetic acid were added 336 mg (3.0 mmol) of cyclooctane, 60 mg (0.3 mmol) of N-hydroxysaccharin and 5.3 mg (0.015 mmol) of Co(acac)3. The resultant mixture was stirred under an oxygen atmosphere at a temperature of 60° C. for 24 hours. The products in the reaction mixture were analysed by gas chromatography, with cyclooctane being transformed, with a conversion of 77.5%, into cyclooctanone (selectivity 44%, yield 34%), cyclooctanol (selectivity 6.5%, yield 5%), 1,4-cyclooctanedione (selectivity 7%, yield 5.5%) and octanediacid (selectivity 21%, yield 16%).